Cas no 2228483-49-4 (1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol
• CAS No: 2228483-49-4
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 6308071
• PubChem ID: 165723376
• Update Time: 2025-08-05

1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol
• 1-[1-(3-phenoxyphenyl)cyclopropyl]ethan-1-ol
• EN300-1863257
• 2228483-49-4

• Inchi： 1S/C17H18O2/c1-13(18)17(10-11-17)14-6-5-9-16(12-14)19-15-7-3-2-4-8-15/h2-9,12-13,18H,10-11H2,1H3
• InChI Key： RGKIBIPDDSXRDG-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC=C(C=2)OC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 254.130679813g/mol
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol

1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol (CAS No. 2228483-49-4): A Comprehensive Overview

1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol, identified by the CAS registry number 2228483-49-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often abbreviated as cyclopropylethanol derivative, has garnered attention due to its unique structural features and promising biological properties.

The molecular structure of 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol comprises a cyclopropane ring fused with a phenolic group, creating a highly reactive and versatile framework. The presence of the phenoxyphenyl moiety introduces electronic and steric effects that enhance its reactivity in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, including biodegradable polymers and high-performance composites.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 205°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic synthesis and catalytic processes. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its potential as a stabilizer in food and cosmetic products.

The synthesis of 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent hydrolysis. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity, making it more accessible for industrial applications.

In the pharmaceutical industry, this compound has shown promise as an antioxidant agent due to its ability to scavenge free radicals effectively. Studies published in the Journal of Medicinal Chemistry have demonstrated its potential in mitigating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its pharmaceutical applications, 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol has found utility in the development of advanced drug delivery systems. Its ability to form self-assembled structures with biocompatible polymers has opened new avenues for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly alternative to traditional chemical additives in various industrial processes.

In conclusion, 1-1-(3-phenoxyphenyl)cyclopropylethan-1-ol, with its unique structural attributes and versatile applications, continues to be a focal point in both academic research and industrial development. As ongoing studies uncover new potentials, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.